Cas no 1193387-39-1 (Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride)

Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride is a chemically synthesized intermediate with applications in pharmaceutical and organic synthesis. Its key structural features include an ester-functionalized acetamide group and a primary amine moiety, making it a versatile building block for further derivatization. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in peptide coupling reactions and as a precursor for bioactive molecules. Its well-defined purity and consistent performance make it suitable for research and industrial-scale applications requiring precise molecular control. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride structure
1193387-39-1 structure
Product Name:Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride
CAS No:1193387-39-1
MF:C11H15ClN2O3
MW:258.701401948929
CID:4576645
PubChem ID:45791798
Update Time:2025-05-22

Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 2-{[4-(aminomethyl)phenyl]formamido}acetate hydrochloride
    • methyl 2-([4-(aminomethyl)phenyl]formamido)acetate hydrochloride
    • Z752370848
    • G56101
    • methyl 2-[[4-(aminomethyl)benzoyl]amino]acetate;hydrochloride
    • J-004103
    • Methyl 2-(4-(aminomethyl)benzamido)acetate hydrochloride
    • EN300-50673
    • 1193387-39-1
    • A1-51122
    • methyl2-{[4-(aminomethyl)phenyl]formamido}acetatehydrochloride
    • AKOS026855661
    • Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride
    • Inchi: 1S/C11H14N2O3.ClH/c1-16-10(14)7-13-11(15)9-4-2-8(6-12)3-5-9;/h2-5H,6-7,12H2,1H3,(H,13,15);1H
    • InChI Key: KTXBGEVIYUMOLO-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(CN)=CC=1)(=O)NCC(=O)OC.Cl

Computed Properties

  • Exact Mass: 258.0771200g/mol
  • Monoisotopic Mass: 258.0771200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Melting Point: 195-197 °C

Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride Security Information

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Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride Related Literature

Additional information on Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride

Comprehensive Overview of Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride (CAS No. 1193387-39-1)

Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride (CAS No. 1193387-39-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This hydrochloride salt derivative features a phenylformamido backbone coupled with an aminomethyl group, making it a versatile intermediate for drug discovery and peptide synthesis. Its molecular formula and precise chemical configuration have been extensively characterized, ensuring high purity and reproducibility for laboratory use.

In recent years, the demand for Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride has surged, particularly in the context of targeted drug delivery systems and bioconjugation techniques. Researchers are exploring its role in modifying bioactive molecules to enhance solubility, stability, and bioavailability—a critical focus area in modern therapeutics. The compound’s ester and amide functionalities allow for selective reactions, enabling its integration into complex molecular architectures.

One of the most searched questions related to this compound is: "What are the applications of Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride in peptide synthesis?" The answer lies in its ability to act as a protecting group or linker during solid-phase peptide synthesis (SPPS). Its hydrochloride form ensures improved handling and storage stability, addressing common challenges in large-scale production. Additionally, its compatibility with Fmoc- and Boc-chemistry makes it a preferred choice for researchers developing novel peptide-based therapeutics.

The compound’s relevance extends to cancer research, where its derivatives are investigated for tumor-targeting capabilities. Recent studies highlight its potential in designing prodrugs that release active agents selectively in tumor microenvironments. This aligns with the growing interest in precision medicine, a trending topic in both academic and industrial circles. Users frequently search for "CAS 1193387-39-1 supplier" or "Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride synthesis protocol," reflecting its commercial and experimental significance.

From a technical perspective, the compound’s spectral data (NMR, IR, and MS) have been well-documented, facilitating its identification and quality control. Analytical methods such as HPLC and LC-MS are commonly employed to verify its purity, which typically exceeds 98%. These details are critical for compliance with Good Manufacturing Practices (GMP), a key concern for pharmaceutical manufacturers.

Environmental and safety profiles of Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride are also frequently queried. While it is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended to minimize exposure risks. Its biodegradability and ecotoxicological impact remain under study, reflecting the broader industry shift toward green chemistry principles.

In summary, Methyl 2-{4-(Aminomethyl)phenylformamido}acetate Hydrochloride (CAS No. 1193387-39-1) represents a cutting-edge tool for researchers navigating the intersections of medicinal chemistry, biotechnology, and material science. Its multifaceted applications and robust chemical properties position it as a valuable asset in advancing next-generation therapeutics and diagnostic agents.

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